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Compound of Interest

Compound Name: Tetrapeptide-1

Cat. No.: B12387375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Tetrapeptide-1 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to

these guidelines is crucial for maintaining the integrity, stability, and experimental reproducibility

of the peptide.

Introduction to Tetrapeptide-1
Tetrapeptide-1 is a synthetic signaling peptide composed of the four amino acids Leucine,

Proline, Threonine, and Valine (LPTV).[1][2] It is recognized for its antioxidant properties and its

ability to stimulate the synthesis of extracellular matrix proteins such as collagen, elastin, and

fibronectin.[3] These characteristics make it a valuable compound in research related to

dermatology, cosmetology, and tissue regeneration.[3][4][5]

Properties of Tetrapeptide-1
A summary of the key physical and chemical properties of Tetrapeptide-1 is provided in the

table below.
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Property Value Reference

Sequence Leu-Pro-Thr-Val (LPTV) [1][3]

Molecular Formula C20H36N4O6 [1][2][3]

Molecular Weight 428.52 g/mol [1][2][3]

Appearance White to off-white solid [1][3]

Solubility in DMSO 50 mg/mL (116.68 mM) [3]

Preparing Tetrapeptide-1 Stock Solutions in DMSO
This protocol outlines the steps for preparing a concentrated stock solution of Tetrapeptide-1
in DMSO. It is critical to use high-purity, anhydrous (newly opened) DMSO to ensure optimal

solubility and stability of the peptide.[3]

Materials and Equipment
Tetrapeptide-1 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[3]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow
The following diagram illustrates the workflow for preparing the Tetrapeptide-1 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://aapep.bocsci.com/product/tetrapeptide-1-cas-1632354-04-1-92416.html
https://www.medchemexpress.com/tetrapeptide-1.html
https://aapep.bocsci.com/product/tetrapeptide-1-cas-1632354-04-1-92416.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapeptide-1
https://www.medchemexpress.com/tetrapeptide-1.html
https://aapep.bocsci.com/product/tetrapeptide-1-cas-1632354-04-1-92416.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapeptide-1
https://www.medchemexpress.com/tetrapeptide-1.html
https://aapep.bocsci.com/product/tetrapeptide-1-cas-1632354-04-1-92416.html
https://www.medchemexpress.com/tetrapeptide-1.html
https://www.medchemexpress.com/tetrapeptide-1.html
https://www.benchchem.com/product/b12387375?utm_src=pdf-body
https://www.benchchem.com/product/b12387375?utm_src=pdf-body
https://www.medchemexpress.com/tetrapeptide-1.html
https://www.benchchem.com/product/b12387375?utm_src=pdf-body
https://www.medchemexpress.com/tetrapeptide-1.html
https://www.benchchem.com/product/b12387375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Dissolution Phase

Storage Phase

Equilibrate Tetrapeptide-1 vial to room temperature

Calculate required mass of Tetrapeptide-1 and volume of DMSO

Weigh and add Tetrapeptide-1 to a sterile tube

Add calculated volume of anhydrous DMSO

Vortex thoroughly to mix

Sonicate if necessary to ensure complete dissolution

Aliquot stock solution into single-use tubes

Label aliquots clearly

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Tetrapeptide-1 Stock Solution Preparation.
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Step-by-Step Protocol
Equilibration: Before opening, allow the vial of lyophilized Tetrapeptide-1 to warm to room

temperature (preferably in a desiccator) to prevent moisture condensation.[6][7][8]

Calculation: Determine the required mass of Tetrapeptide-1 and the volume of DMSO

needed to achieve the desired stock concentration. Refer to Table 1 for quick calculations.

Weighing: Carefully weigh the calculated amount of Tetrapeptide-1 powder and transfer it to

a sterile microcentrifuge tube or vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

peptide.

Mixing: Close the tube tightly and vortex for 30-60 seconds to facilitate dissolution.

Sonication (Recommended): If the peptide does not fully dissolve, sonicate the solution for 5-

10 minutes.[3] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use sterile tubes.[9][10]

Labeling: Clearly label each aliquot with the peptide name, concentration, date of

preparation, and solvent.

Storage: Immediately store the aliquots at -20°C for short-term storage or -80°C for long-

term storage.[3][9]

Stock Solution Concentration Calculator
The following table provides the required volume of DMSO to prepare common stock

concentrations from 1 mg, 5 mg, and 10 mg of Tetrapeptide-1 powder.

Table 1: DMSO Volumes for Tetrapeptide-1 Stock Solutions[3]
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Desired Concentration Mass of Tetrapeptide-1 Volume of DMSO to Add

1 mM 1 mg 2.3336 mL

5 mM 1 mg 0.4667 mL

10 mM 1 mg 0.2334 mL

1 mM 5 mg 11.6681 mL

5 mM 5 mg 2.3336 mL

10 mM 5 mg 1.1668 mL

1 mM 10 mg 23.3361 mL

5 mM 10 mg 4.6672 mL

10 mM 10 mg 2.3336 mL

Calculations are based on a molecular weight of 428.52 g/mol .

Storage and Stability
Proper storage is essential to maintain the bioactivity of Tetrapeptide-1.

Table 2: Storage Conditions and Stability

Form
Storage
Temperature

Stability Period Reference

Lyophilized Powder -20°C 1 year [3]

-80°C 2 years [3]

Stock Solution in

DMSO
-20°C 1 month [3]

-80°C 6 months [3]

Important Considerations:
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Always store solutions in tightly sealed containers to protect from moisture.[3]

Avoid repeated freeze-thaw cycles.[9][10]

Protect from direct light.[7][9]

Application in Cell-Based Assays
When using Tetrapeptide-1 stock solutions for cell-based experiments, the final concentration

of DMSO in the culture medium must be considered, as it can be cytotoxic.

Most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.

[11]

It is recommended to keep the final DMSO concentration below 0.1% for sensitive or primary

cell cultures.[11]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Signaling Pathway of Tetrapeptide-1
Tetrapeptide-1 acts as a signaling molecule that influences cellular processes related to skin

structure and repair.

Tetrapeptide-1 Cellular Receptors
Binds to Intracellular

Signaling Cascade
Activates Gene Expression

(e.g., COL1A1, ELN)
Stimulates

Protein Synthesis
Leads to Extracellular Matrix Proteins

(Collagen, Elastin, Fibronectin)
Increases Improved Skin Firmness

& Elasticity
Results in

Click to download full resolution via product page

Caption: Proposed Signaling Pathway for Tetrapeptide-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://aapep.bocsci.com/product/tetrapeptide-1-cas-1632354-04-1-92416.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapeptide-1
https://www.medchemexpress.com/tetrapeptide-1.html
https://www.deascal.com/ingredient-information/tetrapeptide-1/
https://cosmileeurope.eu/inci/detail/22848/sh-tetrapeptide-1/
https://altabioscience.com/articles/peptide-storage-and-solubility/
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.peptide.com/faqs/handling-and-storage-of-peptides/
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://www.biomatik.com/content/service_docs/peptide_handling_guideline.pdf
https://www.lifetein.com/How-to-dissolve-peptides-in-DMSO.html
https://www.benchchem.com/product/b12387375#preparing-tetrapeptide-1-stock-solutions-in-dmso
https://www.benchchem.com/product/b12387375#preparing-tetrapeptide-1-stock-solutions-in-dmso
https://www.benchchem.com/product/b12387375#preparing-tetrapeptide-1-stock-solutions-in-dmso
https://www.benchchem.com/product/b12387375#preparing-tetrapeptide-1-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

